Cas no 2171604-88-7 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-methylformamido}butanoic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-methylformamido}butanoic acid
• CAS No: 2171604-88-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5978134
• PubChem ID: 165577624
• Update Time: 2025-06-10

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-methylformamido}butanoic acid
• 2171604-88-7
• EN300-1541792
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]-N-methylformamido}butanoic acid

• Inchi： 1S/C25H28N2O6/c1-3-21(24(29)30)27(2)23(28)22-20(12-13-32-22)26-25(31)33-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-22H,3,12-14H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： YFSLWZXQSWTLFN-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N(C)C(C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-methylformamido}butanoic acid

Comprehensive Analysis of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-methylformamido}butanoic acid (CAS No. 2171604-88-7)

The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-methylformamido}butanoic acid (CAS No. 2171604-88-7) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a butanoic acid backbone, makes it a critical building block for designing bioactive peptides and small-molecule drugs. Researchers are increasingly focusing on this compound due to its role in advancing drug discovery and bioconjugation techniques.

In recent years, the demand for Fmoc-protected compounds like 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-methylformamido}butanoic acid has surged, driven by the growing interest in precision medicine and targeted therapies. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where its Fmoc group provides temporary protection for the amino acid during chain elongation. The oxolan-2-yl moiety further enhances its stability, making it a preferred choice for synthesizing complex peptide-based therapeutics.

One of the most searched topics in pharmaceutical chemistry revolves around the optimization of peptide synthesis. 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-methylformamido}butanoic acid addresses this need by offering high chemical purity and reproducibility, which are essential for high-throughput screening and structure-activity relationship (SAR) studies. Its application extends to cancer research, where modified peptides are being explored as targeted drug delivery systems.

The CAS No. 2171604-88-7 compound is also gaining traction in biomaterials science. With the rise of 3D bioprinting and tissue engineering, researchers are investigating its potential in creating peptide-functionalized scaffolds. These scaffolds can mimic extracellular matrices, promoting cell adhesion and growth. This aligns with the current trend of personalized healthcare, where customized biomaterials are in high demand.

Another area of interest is the compound’s role in proteomics and enzyme inhibition studies. Its N-methylformamido group can interact with enzyme active sites, making it a valuable tool for mechanistic studies. This has led to increased searches for Fmoc-amino acid derivatives in academic databases and commercial catalogs, highlighting its importance in biochemical research.

From a synthetic chemistry perspective, the compound’s butanoic acid terminus allows for further functionalization, enabling the creation of hybrid molecules with enhanced bioavailability and pharmacokinetic properties. This versatility is particularly relevant in the context of multi-target drug design, a hot topic in modern pharmacology.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-yl-N-methylformamido}butanoic acid (CAS No. 2171604-88-7) is a multifaceted compound with broad applications in peptide synthesis, drug development, and biomaterials engineering. Its unique structural features and compatibility with advanced research methodologies make it a cornerstone in contemporary chemical and biological sciences.